Cas no 22312-63-6 (2-amino-N-(3-bromophenyl)benzamide)

2-Amino-N-(3-bromophenyl)benzamide is a brominated aromatic amide compound with potential applications in pharmaceutical and agrochemical research. Its structure features a benzamide core substituted with an amino group at the 2-position and a 3-bromophenyl moiety at the amide nitrogen, offering versatility in synthetic modifications. The bromine atom enhances reactivity for further functionalization, making it a valuable intermediate in cross-coupling reactions. The amino group provides a handle for derivatization, enabling the development of targeted bioactive molecules. This compound is particularly useful in medicinal chemistry for scaffold diversification and as a precursor in the synthesis of heterocyclic compounds. High purity and well-defined reactivity contribute to its reliability in research applications.
2-amino-N-(3-bromophenyl)benzamide structure
22312-63-6 structure
Product Name:2-amino-N-(3-bromophenyl)benzamide
CAS No:22312-63-6
MF:C13H11BrN2O
MW:291.143242120743
MDL:MFCD00434407
CID:3109500
PubChem ID:12238926
Update Time:2025-10-28

2-amino-N-(3-bromophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-N-(3-bromo-phenyl)-benzamide
    • 2-amino-N-(3-bromophenyl)benzamide
    • SCHEMBL5666409
    • CS-0294242
    • EN300-86603
    • A1-71431
    • 22312-63-6
    • DTXSID901298429
    • DB-409152
    • AKOS000144589
    • MDL: MFCD00434407
    • Inchi: 1S/C13H11BrN2O/c14-9-4-3-5-10(8-9)16-13(17)11-6-1-2-7-12(11)15/h1-8H,15H2,(H,16,17)
    • InChI Key: IXZFMVFTKAQKNE-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)NC(C1C=CC=CC=1N)=O

Computed Properties

  • Exact Mass: 290.00548Da
  • Monoisotopic Mass: 290.00548Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 55.1Ų

2-amino-N-(3-bromophenyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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